Cas no 121249-47-6 (Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2R)-rel-)

• Product Name: Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2R)-rel-
• CAS No: 121249-47-6
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 104776
• Update Time: 2024-01-24

Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2R)-rel-
• Butanoic acid, 2-amino-4-(methylsulfinyl)-, (R*,R*)- (9CI)
• D-Methionine, S-oxide, [S(R)]-rel-

• Inchi： 1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10-/m1/s1
• InChI Key： QEFRNWWLZKMPFJ-PHNJOPHVSA-N
• SMILES： C(O)(=O)[C@H](N)CC[S@@](C)=O

Computed Properties

• Exact Mass: 165.04603
• Monoisotopic Mass: 165.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.1
• Topological Polar Surface Area: 99.6A^2

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 434.3±40.0 °C(Predicted)
• PSA: 80.39
• pka: 2.14±0.10(Predicted)